molecular formula C13H8ClFO2 B8376952 2'-Chloro-4'-fluoro-biphenyl-2-carboxylic acid

2'-Chloro-4'-fluoro-biphenyl-2-carboxylic acid

Cat. No.: B8376952
M. Wt: 250.65 g/mol
InChI Key: UPKVNKYZEHKNDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2'-Chloro-4'-fluoro-biphenyl-2-carboxylic acid is a useful research compound. Its molecular formula is C13H8ClFO2 and its molecular weight is 250.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8ClFO2

Molecular Weight

250.65 g/mol

IUPAC Name

2-(2-chloro-4-fluorophenyl)benzoic acid

InChI

InChI=1S/C13H8ClFO2/c14-12-7-8(15)5-6-10(12)9-3-1-2-4-11(9)13(16)17/h1-7H,(H,16,17)

InChI Key

UPKVNKYZEHKNDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=C(C=C(C=C2)F)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethanol (179 ml) and 2′-chloro-4′-fluoro-biphenyl-2-carboxylic acid ethyl ester (41.8 g) was added 2N aqueous sodium hydroxide solution (179 ml), and the mixture was stirred in an oil bath at 80° C. for 2 hr. The reaction mixture was cooled to room temperature, activated carbon (2.5 g) was added and the mixture was stirred for 2.5 hr. The activated carbon was filtered off through celite and washed with 50 v/v % ethanol-water (100 ml). The filtrate was acidified with 2N hydrochloric acid (196 ml). Then, to this mixture was added water (33 ml) and the mixture was stirred at room temperature for 2 hr. This suspension was filtered, and the obtained solid was air-dried for 2 hr, and dried under reduced pressure at 60° C. to give the title compound (28.6 g, 2 steps 93%).
Quantity
179 mL
Type
reactant
Reaction Step One
Name
2′-chloro-4′-fluoro-biphenyl-2-carboxylic acid ethyl ester
Quantity
41.8 g
Type
reactant
Reaction Step Two
Quantity
179 mL
Type
solvent
Reaction Step Two
Yield
93%

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